10-Heptadecen-2-one

• CAS No.: 97413-40-6
• Molecular Formula: C17H32O
• Molecular Weight: 252.4 g/mol
• IUPAC Name: (E)-heptadec-10-en-2-one
• InChI: InChI=1S/C17H32O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(2)18/h8-9H,3-7,10-16H2,1-2H3/b9-8+
• InChI Key: KZXNFRBVPGNOIW-CMDGGOBGSA-N
• SMILES: CCCCCCC=CCCCCCCCC(=O)C
• Isomeric SMILES: CCCCCC/C=C/CCCCCCCC(=O)C
• Synonyms: 10-heptadecen-2-one

Description

10-Heptadecen-2-one (C₁₇H₃₂O) is a long-chain unsaturated ketone with a molecular weight of 252.25 g/mol . Structurally, it features a 17-carbon backbone with a ketone group at position 2 and a double bond at position 10 (Z-configuration) . This compound is biosynthesized in insects such as Drosophila buzzatii via fatty acid elongation, where microsomal enzymes in the ejaculatory bulb incorporate malonyl-CoA or acetyl-CoA into saturated and unsaturated acyl precursors .

Functionally, 10-Heptadecen-2-one serves as a critical aggregation pheromone in several Drosophila species, including D. martensis and D. serido, facilitating mate attraction and species-specific communication . Its role in insect behavior has been extensively studied under environmental stressors like ozone exposure, which degrades its structure and disrupts chemical signaling .

Comparison with Similar Compounds

2-Tridecanone (C₁₃H₂₆O)

• Structure : A saturated 13-carbon chain with a ketone at position 2.
• Biosynthesis : Synthesized via fatty acid elongation in Drosophila buzzatii microsomes, similar to 10-Heptadecen-2-one, but lacks desaturation steps .
• Function: Primarily acts as a defensive compound in plants and insects. Notably, it persists on vegetable leaves, suggesting environmental stability .

(Z)-11-Hexadecen-1-yl Acetate (C₁₈H₃₂O₂)

• Structure : A 16-carbon acetate ester with a double bond at position 11.
• Function : A pheromone in moths and fruit flies. Unlike 10-Heptadecen-2-one, its acetate group increases volatility, enhancing airborne dispersal .

1,16-Heptadecadien-3-one (C₁₇H₃₀O)

• Structure : A di-unsaturated 17-carbon ketone with double bonds at positions 1 and 16 and a ketone at position 3.

Functional and Ecological Differences

Compound	Chain Length	Functional Group	Double Bond Position	Key Role	Stability/Ozone Sensitivity
10-Heptadecen-2-one	C17	Ketone (C=O)	10 (Z)	Aggregation pheromone	Highly ozone-sensitive
2-Tridecanone	C13	Ketone (C=O)	None	Defensive metabolite	Environmentally stable
(Z)-11-Hexadecen-1-yl acetate	C16	Acetate (OAc)	11 (Z)	Sex pheromone	Moderate ozone sensitivity
1,16-Heptadecadien-3-one	C17	Ketone (C=O)	1 and 16	Undetermined (structural analog)	Not studied

• Ozone Sensitivity : 10-Heptadecen-2-one degrades rapidly under ozone exposure, impairing fruit fly mating behaviors, whereas acetates like (Z)-11-Hexadecen-1-yl acetate show intermediate stability .
• Species Specificity: 10-Heptadecen-2-one is specific to Drosophila spp., while 2-tridecanone is broadly utilized across insects and plants .